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Compound of Interest

Compound Name: Mordant Blue 29

Cat. No.: B15547470 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Mordant Blue 29, also widely known as Chrome Azurol S, is a triphenylmethane acid dye

utilized in histology for the detection of metal ions, most notably aluminum.[1] Its application is

particularly relevant in the study of undecalcified bone tissue, where the accumulation of

aluminum can be indicative of certain pathological conditions.[2][3] This staining technique

relies on the principle of chelation, where Mordant Blue 29 forms a distinctively colored

complex with aluminum deposits in tissue sections, allowing for their microscopic visualization.

This application note provides a detailed protocol for the use of Mordant Blue 29 in a

histological setting.
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Property Value

Synonyms Chrome Azurol S, C.I. 43825

CAS Number 1667-99-8

Molecular Formula C₂₃H₁₃Cl₂Na₃O₉S

Molecular Weight 605.28 g/mol

Appearance Red-brown powder

Solubility Soluble in water

Quantitative Staining Parameters
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Parameter Value/Range Notes

Mordant Blue 29

Concentration
0.5% - 1% (w/v)

A 1% solution has been noted

for plant tissues. A 0.5%

solution is a common starting

point for histological stains.

Staining Solution pH ~5.0

An acidic pH may aid in the

specific binding to aluminum

deposits in bone.

Staining Time 10 - 20 minutes

Optimal time may vary

depending on tissue thickness

and fixation.

Differentiation 1% Acetic Acid
A brief rinse to remove non-

specific background staining.

Bluing Scott's Tap Water Substitute

To achieve the final stable blue

color of the aluminum-dye

complex.

Counterstain Concentration 0.5% (w/v)
For Eosin Y or Van Gieson's

solution.

Counterstaining Time 1 - 3 minutes

Dependent on the chosen

counterstain and desired

intensity.

Experimental Protocols
This protocol is a recommended procedure for staining aluminum in undecalcified, paraffin-

embedded bone sections.

Reagent Preparation
Mordant Blue 29 Staining Solution (0.5% w/v, pH 5.0)

Dissolve 0.5 g of Mordant Blue 29 powder in 100 mL of distilled water.
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Adjust the pH to 5.0 using 1% acetic acid.

Filter the solution before use.

1% Acetic Acid Solution (Differentiating Solution)

Add 1 mL of glacial acetic acid to 99 mL of distilled water.

Scott's Tap Water Substitute (Bluing Solution)

This can be purchased commercially or prepared in the laboratory.

0.5% Eosin Y Counterstain

Dissolve 0.5 g of Eosin Y powder in 100 mL of distilled water.[4][5][6]

Add a few drops of glacial acetic acid to enhance staining.

OR

Van Gieson's Counterstain

Prepare a saturated aqueous solution of picric acid.

Prepare a 1% aqueous solution of acid fuchsin.

Mix 100 mL of the saturated picric acid solution with 5 mL of the 1% acid fuchsin solution.

[7]

Staining Procedure
Deparaffinization and Rehydration:

Deparaffinize sections in xylene (2 changes of 5 minutes each).

Rehydrate through descending grades of alcohol: 100% (2 changes of 2 minutes each),

95% (2 minutes), and 70% (2 minutes).

Rinse in distilled water.
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Staining:

Immerse slides in the 0.5% Mordant Blue 29 staining solution for 10-20 minutes.

Washing:

Rinse briefly in distilled water.

Differentiation:

Dip the slides in 1% acetic acid solution for 10-15 seconds to remove background staining.

Control this step microscopically.

Washing:

Rinse thoroughly in distilled water.

Bluing:

Immerse in Scott's Tap Water Substitute for 1-2 minutes until the aluminum deposits

appear as a distinct blue color.

Wash in running tap water for 5 minutes.

Counterstaining:

Immerse in 0.5% Eosin Y solution for 1-3 minutes or in Van Gieson's solution for 1-2

minutes.[8]

Dehydration and Mounting:

Dehydrate through ascending grades of alcohol: 95% (2 minutes) and 100% (2 changes of

2 minutes each).

Clear in xylene (2 changes of 3 minutes each).

Mount with a resinous mounting medium.
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Visualization of Workflow and Staining Mechanism
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Fig. 1: Mordant Blue 29 Staining Workflow
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Fig. 2: Staining Mechanism of Mordant Blue 29

Expected Results
Aluminum Deposits: Bright Blue to Blue-Violet

Nuclei: Blue to Purple (if a hematoxylin counterstain is used before Van Gieson) or Pink/Red

(with Eosin Y)

Cytoplasm: Pink to Red (with Eosin Y) or Yellow (with Van Gieson)[7]

Collagen: Pink (with Eosin Y) or Red (with Van Gieson)

Muscle: Pink to Red (with Eosin Y) or Yellow (with Van Gieson)[7]

Interpretation of Results
The presence of blue to blue-violet deposits at sites such as the interface between osteoid and

mineralized bone is indicative of aluminum accumulation. The intensity of the staining can

provide a semi-quantitative assessment of the extent of aluminum deposition. It is

recommended to use positive and negative control tissues to validate the staining results.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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